Cas no 393861-01-3 ([1,1'-Biphenyl]-2-ol, 4'-(dodecyloxy)-4-(heptyloxy)-)

• Product Name: [1,1'-Biphenyl]-2-ol, 4'-(dodecyloxy)-4-(heptyloxy)-
• CAS No: 393861-01-3
• MF: C₃₁H₄₈O₃
• MW: 468.711030006409
• CID: 3963156
• PubChem ID: 85806329
• Update Time: 2025-04-22

[1,1'-Biphenyl]-2-ol, 4'-(dodecyloxy)-4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol, 4'-(dodecyloxy)-4-(heptyloxy)-
• 393861-01-3
• 4a(2)-(Dodecyloxy)-4-(heptyloxy)[1,1a(2)-biphenyl]-2-ol
• DTXSID601231280

• Inchi： 1S/C31H48O3/c1-3-5-7-9-10-11-12-13-15-17-24-33-28-20-18-27(19-21-28)30-23-22-29(26-31(30)32)34-25-16-14-8-6-4-2/h18-23,26,32H,3-17,24-25H2,1-2H3
• InChI Key： CFGNRZASAXOWMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(=CC=1O)OCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 468.36034539Da
• Monoisotopic Mass: 468.36034539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 20
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 38.7Ų